2-(chloromethyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C9H6ClFN2O
• Molecular Weight: 212.61 g/mol
• IUPAC Name: 2-(chloromethyl)-7-fluoropyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C9H6ClFN2O/c10-4-7-3-9(14)13-5-6(11)1-2-8(13)12-7/h1-3,5H,4H2
• InChI Key: RMWGRWFBYDQTBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1F)CCl

Description

2-(chloromethyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C9H6ClFN2O and its molecular weight is 212.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-fluoropyridine (5.1673 g, 46.09 mmol), ethyl 4-chloro-acetoacetate (8.097 mL, 59.92 mmol), and polyphosphoric acid (80.00 g) was stirred at 110° C. After 4 h, the mixture was removed from the heat. The cooled mixture was suspended in water (100 mL) and the mixture was neutralized with 2 N NaOH (550 mL) until the pH 7. The resulting precipitate was collected by filtration, washed with water (1 L), and air-dried overnight to give 2-(chloro-methyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one as a brown solid: 1H NMR (400 MHz, DMSO-d6) δ ppm 8.94 (1 H, dd, J=4.9, 2.9 Hz), 8.14 (1 H, ddd, J=9.9, 7.1, 2.9 Hz), 7.79-7.86 (1 H, m), 6.59 (1 H, s), 4.68 (2 H, s); Mass Spectrum (ESI) m/e=212.9 (M+1).